molecular formula C20H23ClN2O3S B5139841 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

Cat. No. B5139841
M. Wt: 406.9 g/mol
InChI Key: CQHZYXWRKMRCCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has been widely used in scientific research. This compound is known for its potential therapeutic properties and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a reduction in inflammation, pain, and tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide are still being studied. However, it has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to inhibit tumor growth in certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide in lab experiments is its potential therapeutic properties. This compound has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, which make it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide. One direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of other types of cancer. Additionally, further studies are needed to determine the safe dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide involves several steps. The first step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The second step involves the reaction of 4-chlorobenzoyl chloride with cyclohexylamine to form N-cyclohexyl-4-chlorobenzamide. The third step involves the reaction of N-cyclohexyl-4-chlorobenzamide with 4-methylbenzenesulfonamide to form 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide.

Scientific Research Applications

4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide has been used in scientific research for its potential therapeutic properties. This compound has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

4-chloro-N-cyclohexyl-3-[(4-methylphenyl)sulfamoyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23ClN2O3S/c1-14-7-10-17(11-8-14)23-27(25,26)19-13-15(9-12-18(19)21)20(24)22-16-5-3-2-4-6-16/h7-13,16,23H,2-6H2,1H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CQHZYXWRKMRCCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3CCCCC3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-cyclohexyl-3-[(4-methylphenyl)sulfamoyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.